Cas no 2228631-44-3 (tert-butyl 2-1-(1-hydroxy-2-methoxy-2-oxoethyl)cyclopropyl-5,5-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-1-(1-hydroxy-2-methoxy-2-oxoethyl)cyclopropyl-5,5-dimethylpiperidine-1-carboxylate
• CAS No: 2228631-44-3
• MF: C₁₈H₃₁NO₅
• MW: 341.442445993423
• CID: 6599511
• PubChem ID: 165678203
• Update Time: 2025-10-28

tert-butyl 2-1-(1-hydroxy-2-methoxy-2-oxoethyl)cyclopropyl-5,5-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-1-(1-hydroxy-2-methoxy-2-oxoethyl)cyclopropyl-5,5-dimethylpiperidine-1-carboxylate
• tert-butyl 2-[1-(1-hydroxy-2-methoxy-2-oxoethyl)cyclopropyl]-5,5-dimethylpiperidine-1-carboxylate
• 2228631-44-3
• EN300-1893224

• Inchi： 1S/C18H31NO5/c1-16(2,3)24-15(22)19-11-17(4,5)8-7-12(19)18(9-10-18)13(20)14(21)23-6/h12-13,20H,7-11H2,1-6H3
• InChI Key： BBQYZMBNCBZAAL-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1(C2CCC(C)(C)CN2C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 341.22022309g/mol
• Monoisotopic Mass: 341.22022309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 76.1Ų

Additional information on tert-butyl 2-1-(1-hydroxy-2-methoxy-2-oxoethyl)cyclopropyl-5,5-dimethylpiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 2-1-(1-hydroxy-2-methoxy-2-oxoethyl)cyclopropyl-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2228631-44-3)

tert-butyl 2-1-(1-hydroxy-2-methoxy-2-oxoethyl)cyclopropyl-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2228631-44-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its complex structure featuring a cyclopropyl and piperidine moiety, serves as a key intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its applications due to its potential in drug development and material science.

The molecular formula of this compound reflects its intricate design, combining a tert-butyl ester group with a hydroxy-methoxy-oxoethyl side chain. Such structural features make it a versatile building block in organic synthesis. Its CAS number 2228631-44-3 is frequently searched in scientific databases, highlighting its relevance in contemporary research. The compound's stability under various conditions and its compatibility with multiple reaction pathways further enhance its utility in laboratory settings.

One of the most discussed aspects of tert-butyl 2-1-(1-hydroxy-2-methoxy-2-oxoethyl)cyclopropyl-5,5-dimethylpiperidine-1-carboxylate is its role in medicinal chemistry. Recent studies have explored its potential as a precursor for novel therapeutic agents, particularly in the development of central nervous system (CNS) drugs. The piperidine ring, a common motif in pharmaceuticals, contributes to its bioactivity, while the cyclopropyl group adds steric constraints that can influence molecular interactions. These properties align with current trends in drug design, where researchers seek compounds with enhanced selectivity and reduced side effects.

In addition to its pharmaceutical applications, this compound is also valuable in material science. Its unique structure allows for the creation of polymers and coatings with specific properties, such as improved durability or thermal stability. The tert-butyl group, in particular, is known for its ability to protect functional groups during synthetic processes, making it a critical component in multi-step reactions. As industries strive for more sustainable and efficient materials, the demand for such advanced intermediates continues to grow.

The synthesis of tert-butyl 2-1-(1-hydroxy-2-methoxy-2-oxoethyl)cyclopropyl-5,5-dimethylpiperidine-1-carboxylate involves carefully controlled reactions to ensure high yield and purity. Common methods include esterification and cyclization techniques, often employing catalysts to optimize efficiency. Researchers frequently search for optimized protocols to produce this compound, reflecting its importance in synthetic chemistry. The availability of detailed synthetic routes in literature underscores its prominence as a research target.

From a commercial perspective, the market for tert-butyl 2-1-(1-hydroxy-2-methoxy-2-oxoethyl)cyclopropyl-5,5-dimethylpiperidine-1-carboxylate is expanding, driven by its diverse applications. Suppliers and manufacturers highlight its role in high-value chemical production, catering to industries ranging from pharmaceuticals to specialty chemicals. The compound's CAS number 2228631-44-3 is often referenced in procurement databases, indicating its steady demand. As innovation in chemical synthesis progresses, this compound is expected to remain a focal point for both academic and industrial research.

Safety and handling of tert-butyl 2-1-(1-hydroxy-2-methoxy-2-oxoethyl)cyclopropyl-5,5-dimethylpiperidine-1-carboxylate are also critical considerations. While it is not classified as a hazardous material, standard laboratory precautions should be followed to ensure safe usage. Proper storage conditions, such as maintaining a dry and cool environment, are recommended to preserve its stability. These guidelines align with broader industry standards for handling specialty chemicals, ensuring compliance with regulatory requirements.

Looking ahead, the future of tert-butyl 2-1-(1-hydroxy-2-methoxy-2-oxoethyl)cyclopropyl-5,5-dimethylpiperidine-1-carboxylate appears promising. With ongoing advancements in green chemistry and sustainable synthesis, researchers are exploring eco-friendly methods to produce this compound. Its integration into biocatalysis and flow chemistry systems exemplifies the shift toward more efficient and environmentally conscious practices. Such innovations are likely to enhance its accessibility and applicability across various fields.

In conclusion, tert-butyl 2-1-(1-hydroxy-2-methoxy-2-oxoethyl)cyclopropyl-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2228631-44-3) stands as a compound of significant scientific and industrial interest. Its structural complexity, combined with its broad utility in pharmaceuticals and material science, positions it as a valuable asset in modern chemistry. As research continues to uncover new applications and synthetic approaches, this compound is poised to play an even greater role in shaping the future of chemical innovation.